2-Cyclohexyl-1-hydroxyethanesulfonate

• Molecular Formula: C8H15O4S-
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 2-cyclohexyl-1-hydroxyethanesulfonate
• InChI: InChI=1S/C8H16O4S/c9-8(13(10,11)12)6-7-4-2-1-3-5-7/h7-9H,1-6H2,(H,10,11,12)/p-1
• InChI Key: ONCMDYSUWMKBEM-UHFFFAOYSA-M
• Canonical SMILES: C1CCC(CC1)CC(O)S(=O)(=O)[O-]

Description

2-Cyclohexyl-1-hydroxyethanesulfonate is a sulfonic acid derivative widely used in various fields, including medical, environmental, and industrial research. It is a white crystalline powder that is soluble in water and has a molecular weight of 255.34 g/mol.

Preparation Methods

The preparation of 2-Cyclohexyl-1-hydroxyethanesulfonate involves several synthetic routes. One common method includes the reaction of cyclohexylamine with 2-chloroethyl sodium sulfonate. This reaction is typically carried out under mild conditions, making it suitable for industrial production . Another method involves the use of isopropyl vinylsulfonate and cyclohexylamine, followed by addition and hydrolysis . These methods are designed to ensure high product purity and yield.

Chemical Reactions Analysis

2-Cyclohexyl-1-hydroxyethanesulfonate undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

2-Cyclohexyl-1-hydroxyethanesulfonate has a wide range of scientific research applications. In chemistry, it is used as a buffer in various reactions. In biology, it is employed in protein stabilization and enzyme assays. In medicine, it is used in drug formulation and delivery systems. Industrially, it is utilized in the production of detergents and surfactants.

Mechanism of Action

The mechanism of action of 2-Cyclohexyl-1-hydroxyethanesulfonate involves its interaction with molecular targets and pathways. It acts as a buffer, maintaining the pH of solutions in which it is dissolved. This buffering action is crucial in various biochemical and industrial processes .

Comparison with Similar Compounds

2-Cyclohexyl-1-hydroxyethanesulfonate can be compared with other similar compounds such as cyclohexane, cyclohexanol, and cyclohexanone. While all these compounds contain a cyclohexyl group, this compound is unique due to its sulfonate group, which imparts distinct chemical properties and applications .